Cas no 869782-82-1 (6-Ethoxybenzo[d]isothiazole-3-carboxylic acid)

• Product Name: 6-Ethoxybenzo[d]isothiazole-3-carboxylic acid
• CAS No: 869782-82-1
• MF: C₁₀H₉NO₃S
• MW: 223.248361349106
• CID: 2951178
• PubChem ID: 67081805
• Update Time: 2025-07-14

6-Ethoxybenzo[d]isothiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-乙氧基苯并[D]异噻唑-3-羧酸
• 6-Ethoxybenzo[d]isothiazole-3-carboxylic acid
• 1,2-Benzisothiazole-3-carboxylic acid, 6-ethoxy-
• 6-Ethoxybenzo[d]isothiazole-3-carboxylicacid
• SCHEMBL1572956
• DB-428716
• 6-ethoxy-1,2-benzisothiazole-3-carboxylic acid
• 869782-82-1

• Inchi： 1S/C10H9NO3S/c1-2-14-6-3-4-7-8(5-6)15-11-9(7)10(12)13/h3-5H,2H2,1H3,(H,12,13)
• InChI Key： HAHUNIHDYRWNBF-UHFFFAOYSA-N
• SMILES： S1C2C=C(C=CC=2C(C(=O)O)=N1)OCC

Computed Properties

• Exact Mass: 223.03031432g/mol
• Monoisotopic Mass: 223.03031432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 87.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 6-Ethoxybenzo[d]isothiazole-3-carboxylic acid

Introduction to 6-Ethoxybenzo[d]isothiazole-3-carboxylic acid (CAS No. 869782-82-1) and Its Emerging Applications in Chemical Biology

6-Ethoxybenzo[d]isothiazole-3-carboxylic acid, identified by the chemical identifier CAS No. 869782-82-1, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the benzo[d]isothiazole class, a scaffold that has been extensively studied for its pharmacological relevance. The presence of both ethoxy and carboxylic acid functional groups in its molecular structure enhances its versatility, making it a valuable candidate for further investigation in drug discovery and material science.

The benzo[d]isothiazole core is a fused ring system consisting of a benzene ring, a sulfur-containing thiazole ring, and an oxygen-containing heterocycle. This arrangement imparts distinct electronic and steric properties to the molecule, which can be exploited for designing molecules with specific interactions with biological targets. The ethoxy substituent at the 6-position introduces a hydrophilic character, improving solubility in polar environments, while the carboxylic acid group at the 3-position provides a site for further functionalization, such as esterification or amidation, which can modulate bioavailability and metabolic stability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 6-Ethoxybenzo[d]isothiazole-3-carboxylic acid with various biological targets with high accuracy. These studies suggest that the compound may exhibit inhibitory activity against enzymes involved in inflammatory pathways, making it a promising candidate for therapeutic applications. Specifically, preliminary data indicate that derivatives of this scaffold could interact with cyclooxygenase (COX) enzymes or lipoxygenase (LOX) enzymes, which are key mediators of inflammation.

In addition to its potential anti-inflammatory properties, 6-Ethoxybenzo[d]isothiazole-3-carboxylic acid has shown promise in other areas of research. For instance, its ability to modulate mitochondrial function has been explored in studies aimed at developing treatments for neurodegenerative diseases. The compound's interaction with mitochondrial DNA and respiratory chain complexes may offer insights into novel therapeutic strategies for conditions such as Parkinson's disease and Alzheimer's disease.

The synthesis of 6-Ethoxybenzo[d]isothiazole-3-carboxylic acid has been optimized through multi-step organic reactions, leveraging advances in catalytic methods and green chemistry principles. Modern synthetic approaches emphasize the use of transition metal catalysts and mild reaction conditions to enhance yield and purity while minimizing waste. These methodologies align with the growing emphasis on sustainable practices in pharmaceutical research.

From a material science perspective, the unique electronic properties of 6-Ethoxybenzo[d]isothiazole-3-carboxylic acid make it an interesting candidate for applications in organic electronics. Its conjugated system and aromaticity contribute to its potential use in light-emitting diodes (LEDs), organic photovoltaics (OPVs), and other optoelectronic devices. Research is ongoing to explore how modifications to its structure can enhance its performance in these applications.

The pharmacokinetic profile of 6-Ethoxybenzo[d]isothiazole-3-carboxylic acid is another area of active investigation. Studies using preclinical models have provided insights into its absorption, distribution, metabolism, and excretion (ADME) properties. These findings are crucial for designing clinical trials and optimizing dosing regimens if the compound moves into human testing. The carboxylic acid group offers opportunities for prodrug development, potentially improving oral bioavailability or targeted delivery.

Collaborative efforts between academic institutions and pharmaceutical companies are accelerating the exploration of 6-Ethoxybenzo[d]isothiazole-3-carboxylic acid's potential. High-throughput screening campaigns are being conducted to identify novel derivatives with enhanced biological activity or improved pharmacokinetic profiles. These efforts are complemented by computational studies that predict how structural modifications will affect molecular interactions.

The regulatory landscape for compounds like 6-Ethoxybenzo[d]isothiazole-3-carboxylic acid is evolving to accommodate new methodologies for drug development. Regulatory agencies are increasingly recognizing the value of computational modeling and preclinical data generated using non-traditional models, which can expedite the approval process while ensuring safety and efficacy.

In conclusion,6-Ethoxybenzo[d]isothiazole-3-carboxylic acid (CAS No. 869782-82-1) represents a structurally intriguing compound with diverse potential applications across chemical biology and material science. Its unique scaffold offers opportunities for developing novel therapeutics targeting inflammation, neurodegenerative diseases, and other conditions. Advances in synthetic chemistry, computational modeling, and pharmacokinetic studies continue to expand our understanding of this compound's potential, paving the way for future research and development efforts.